N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide

• Molecular Formula: C16H14FIN2O3S
• Molecular Weight: 460.3 g/mol
• IUPAC Name: N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C16H14FIN2O3S/c1-22-13-6-3-9(7-14(13)23-2)15(21)20-16(24)19-12-5-4-10(18)8-11(12)17/h3-8H,1-2H3,(H2,19,20,21,24)
• InChI Key: BQWIVGRGOGHEKD-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)I)F)OC

Description

N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide, commonly referred to as FIPI, is a small molecule inhibitor that has been widely used in scientific research. It was first synthesized by researchers at the University of Illinois in 2009 and has since been used to study various cellular processes. FIPI is known for its ability to selectively inhibit the activity of phospholipase D (PLD), an enzyme that plays a crucial role in cell signaling and membrane trafficking.

Mechanism of Action

FIPI works by binding to the catalytic domain of N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide and inhibiting its activity. This compound catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid, which is an important signaling molecule in many cellular processes. By inhibiting this compound activity, FIPI can disrupt the production of phosphatidic acid and alter downstream signaling pathways.
Biochemical and Physiological Effects:
FIPI has been shown to have a wide range of biochemical and physiological effects. Inhibition of this compound activity by FIPI can lead to changes in the structure and function of cellular membranes, alterations in cytoskeletal organization, and changes in intracellular signaling pathways. These effects can have a significant impact on cellular processes, including cell proliferation, migration, and survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FIPI in lab experiments is its high selectivity for N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide. FIPI has been shown to have minimal off-target effects on other enzymes and signaling pathways, making it a valuable tool for studying the specific role of this compound in cellular processes. However, one limitation of using FIPI is its relatively low potency compared to other this compound inhibitors. This can make it difficult to achieve complete inhibition of this compound activity in some experimental systems.

Future Directions

There are several future directions for research on FIPI and its role in cellular processes. One area of interest is the development of more potent and selective N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide inhibitors that can be used in a wider range of experimental systems. Another area of interest is the use of FIPI and other this compound inhibitors as potential therapeutic agents for the treatment of diseases such as cancer and neurodegenerative disorders. Additionally, further research is needed to better understand the molecular mechanisms underlying the effects of FIPI on cellular processes and to identify new targets for this compound inhibition.

Synthesis Methods

The synthesis of FIPI involves several steps, including the reaction of 2-fluoro-4-iodophenyl isothiocyanate with 3,4-dimethoxybenzylamine to form the intermediate compound, which is then reacted with 3,4-dimethoxybenzoyl chloride to yield the final product. The synthesis of FIPI is a complex process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the compound.

Scientific Research Applications

FIPI has been widely used in scientific research to study the role of N-[(2-fluoro-4-iodophenyl)carbamothioyl]-3,4-dimethoxybenzamide in various cellular processes. This compound is involved in a wide range of cellular functions, including membrane trafficking, signal transduction, and cytoskeletal organization. By inhibiting this compound activity, FIPI can help researchers to better understand the molecular mechanisms underlying these processes.